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Compound of Interest

Compound Name: 8alpha-N-Imidazolylriboflavin

CAS No.: 97219-10-8

Cat. No.: B1220377

Get Quote

Executive Safety Summary
8

-N-Imidazolylriboflavin is a specialized flavin derivative, typically encountered as a prosthetic
group in flavoenzymes (e.g., succinate dehydrogenase) or as a synthetic reference standard.
While the parent compound (Riboflavin) is generally non-hazardous, the imidazole modification
imparts basicity and potential irritation properties.

Operational Directive: Treat this compound as a Category 2 Skin/Eye Irritant and a

Photosensitive Organic Chemical. Disposal must prioritize high-temperature incineration to

ensure complete thermal destruction of the imidazole ring system.

Immediate Action Card

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1220377#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Critical Specification

Hazard Class
Irritant (Xi) (Precautionary classification due to

imidazole moiety)

Storage
-20°C, Desiccated, Protected from Light (Amber

Glass)

Incompatibility
Strong Oxidizing Agents, Reducing Agents,

Strong Acids

Waste Stream
Non-Halogenated Organic Waste (Solid or

Liquid)

Chemical Identity & Waste Characterization
To ensure compliant disposal, you must first characterize the waste stream. This compound is

often generated in three distinct forms during research.

Form A: Pure Synthetic Solid. (Bright yellow/orange powder). High purity.

Form B: Aqueous Assay Waste. (Dilute solution in buffer). Contains salts/enzymes.[1]

Form C: Protein-Bound Precipitate. (Denatured enzyme pellet).

Scientific Rationale: The 8

-linkage is acid-stable but can be cleaved under high-temperature acid hydrolysis (150°C) [1].
Alkaline irradiation degrades the flavin core into lumiflavin [2].[2] Therefore, chemical
deactivation (bleach/acid) is inefficient and not recommended for final disposal. Thermal
destruction is the only self-validating disposal method.

Pre-Disposal Protocol: The Self-Validating System
Before moving waste to the central accumulation area, perform this 3-step check to ensure

container integrity and safety.

Step 1: Photostability Check
Requirement: Ensure all waste containers are Amber HDPE or wrapped in aluminum foil.
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Reasoning: Flavin derivatives produce reactive oxygen species (ROS) upon light exposure,

which can pressurize sealed waste containers over time or degrade the compound into

unknown byproducts.

Step 2: pH Verification (Liquids Only)
Protocol: Measure pH of aqueous waste streams.

Target: pH 6.0 – 8.0.

Action: If pH < 5 or > 9, neutralize with dilute HCl or NaOH.

Why? The imidazole nitrogen has a pKa near 6.0-7.0 [3]. Extreme pH can induce ionization

or precipitation, complicating downstream incineration.

Step 3: Solvent Segregation
Critical: Do NOT mix with halogenated solvents (Chloroform, DCM).

Action: Segregate into "Non-Halogenated Organic" streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Substance (Pure or
Precipitate)
Applicable for: Expired synthetic standards, lyophilized powders.

Containment: Transfer the solid into a screw-cap glass vial.

Secondary Packaging: Place the vial into a transparent, sealable bag (e.g., Ziploc).

Labeling: Affix a hazardous waste label reading:

Contents: "8alpha-N-Imidazolylriboflavin, Solid."

Hazards: "Irritant, Organic."

Disposal Path: Place in the Solid Organic Waste drum for Incineration.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1220377/docs?utm_src=pdf-body#n-imidazolylriboflavin-safe-handling-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario B: Disposal of Aqueous Solutions
Applicable for: Buffer waste from enzymatic assays, dialysis buffers.

Concentration Check:

Trace (< 1 mg/L): Can often be drain-disposed with copious water (Check local EHS

regulations first).

Standard (> 1 mg/L): Collect as chemical waste.[3]

Collection: Pour into the "Aqueous Chemical Waste" carboy.

Compatibility: Ensure the carboy does not contain heavy metals or oxidizers (like bleach),

which react with the flavin core.

Disposal Path:Wastewater Treatment or Incineration via licensed contractor.

Scenario C: Disposal of Organic Solvent Solutions
Applicable for: HPLC waste, extraction layers.

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,

Methanol, Acetonitrile).

Collection: Pour into the appropriate solvent waste carboy.

Labeling: List "8alpha-N-Imidazolylriboflavin" as a trace contaminant (<1%).

Disposal Path:Fuel Blending or Incineration.

Emergency Spill Response
In the event of a benchtop spill, follow this specific cleanup logic to prevent staining and

exposure.

PPE: Nitrile gloves, safety goggles, lab coat.

Solid Spill:
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Do not dry sweep (creates dust).

Cover with a wet paper towel (water or 50% ethanol) to dampen.

Wipe up and place in solid waste.

Liquid Spill:

Absorb with vermiculite or standard spill pads.

Note: Flavins stain surfaces intensely yellow. Clean the area with 10% Sodium Dodecyl

Sulfate (SDS) detergent followed by water. Avoid bleach, as it may degrade the flavin into

lumiflavin (which is also fluorescent and harder to track).

Visual Workflow: Waste Segregation Logic
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Figure 1: Decision tree for segregating 8
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-N-Imidazolylriboflavin waste streams based on physical state and solvent composition.

Regulatory & Compliance Codes
While this specific derivative is not explicitly listed in RCRA (US) or List of Wastes (EU), it must

be classified based on its chemical nature.

Region Regulation
Classification /
Code

Notes

USA EPA / RCRA
Not Listed (Classify as

Ignitable if in solvent)

Use "Laboratory

Waste" profile.

EU LoW / EWC 16 05 06*

Laboratory chemicals

consisting of or

containing hazardous

substances.

Transport DOT / IATA Not Regulated

Unless dissolved in a

flammable solvent

(e.g., Methanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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